
Application of Tylosin as a selective agent in
microbiology research.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tylosin

Cat. No.: B1662201 Get Quote

Application of Tylosin as a Selective Agent in
Microbiology Research
Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Tylosin is a macrolide antibiotic produced by the fermentation of Streptomyces fradiae.[1][2] It

is a valuable tool in microbiology research, primarily utilized as a selective agent in culture

media to facilitate the isolation of specific microorganisms. By inhibiting the growth of

susceptible bacteria, particularly Gram-positive organisms and some Gram-negatives, Tylosin
allows for the preferential growth of resistant bacteria or organisms that are intrinsically

resistant, such as Mycoplasma species, certain Campylobacter species, and Brachyspira

species.[1][3][4]

The mechanism of action of Tylosin involves the inhibition of bacterial protein synthesis. It

binds to the 50S ribosomal subunit, which prevents peptide bond formation and translocation

during protein synthesis. This bacteriostatic effect is particularly potent against Gram-positive

bacteria, making Tylosin an effective agent for reducing background contamination in complex

samples.
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These application notes provide detailed protocols and quantitative data for the use of Tylosin
as a selective agent in the isolation of key bacterial genera.

Data Presentation: Quantitative Susceptibility Data
The following tables summarize the Minimum Inhibitory Concentrations (MIC) of Tylosin
against a range of bacterial species. This data is crucial for determining the appropriate

concentration of Tylosin to use in selective media to inhibit contaminants while allowing the

target organism to grow.

Table 1: Tylosin MIC Values for Select Gram-Positive and Gram-Negative Bacteria

Bacterial Species MIC Range (µg/mL)

Staphylococcus aureus 0.39 - >128

Streptococcus pneumoniae 0.125 - 64

Kocuria rhizophila 0.1 - 1.5

Bacillus subtilis Data not readily available

Escherichia coli Generally considered resistant

Campylobacter coli
Can develop resistance, with MICs reaching ≥

512

Campylobacter jejuni Susceptibility can vary

Table 2: Tylosin MIC Values for Target Organisms in Selective Isolation

Bacterial Species MIC Range (µg/mL)

Mycoplasma hyopneumoniae 0.015 - 0.3

Mycoplasma gallisepticum 0.004 - 4 (MIC50: 0.5, MIC90: 2)

Brachyspira hyodysenteriae
Can be high, often >64 (some susceptible

strains at 1 µg/mL)
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Experimental Protocols
Protocol 1: Preparation of a Sterile Tylosin Stock
Solution
A sterile stock solution of Tylosin is required for its incorporation into culture media. Tylosin
tartrate is soluble in water and is a common form used for preparing stock solutions.

Materials:

Tylosin tartrate powder

Sterile distilled or deionized water

Sterile container (e.g., Falcon tube or glass bottle)

Sterile syringe filter (0.22 µm pore size)

Sterile syringe

Procedure:

In a sterile environment (e.g., a biological safety cabinet), weigh the desired amount of

Tylosin tartrate powder.

Dissolve the powder in a small volume of sterile water. For example, to prepare a 10 mg/mL

stock solution, dissolve 100 mg of Tylosin tartrate in 10 mL of sterile water.

Gently mix until the powder is completely dissolved.

Sterile-filter the solution using a 0.22 µm syringe filter attached to a sterile syringe.

Dispense the sterile stock solution into sterile cryovials or tubes.

Label the tubes with the name of the antibiotic, concentration, and date of preparation.

Store the stock solution at -20°C for long-term storage or at 2-8°C for short-term use.
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Preparation of Tylosin Stock Solution

Weigh Tylosin Tartrate

Dissolve in Sterile Water

Sterile Filtration (0.22 µm)

Aliquot and Store

Click to download full resolution via product page

Workflow for preparing a sterile Tylosin stock solution.

Protocol 2: Selective Isolation of Mycoplasma Species
Mycoplasma species lack a cell wall and are therefore intrinsically resistant to many antibiotics

that target cell wall synthesis. However, they are susceptible to antibiotics that inhibit protein

synthesis, such as Tylosin. Tylosin is often included in Mycoplasma culture media to inhibit

the growth of contaminating bacteria.

Materials:

Base medium for Mycoplasma (e.g., PPLO Broth or Agar)

Horse serum

Yeast extract

Sterile Tylosin stock solution (e.g., 10 mg/mL)
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Other required supplements (e.g., glucose, arginine, urea, depending on the species)

Sterile culture plates or tubes

Procedure:

Prepare the base medium according to the manufacturer's instructions.

Autoclave the base medium and allow it to cool to 45-50°C in a water bath.

Aseptically add the required supplements, such as horse serum and yeast extract.

Add the sterile Tylosin stock solution to the cooled medium to achieve the desired final

concentration. A typical final concentration is 200-1000 µg/mL. The optimal concentration

may need to be determined empirically.

Mix the medium gently but thoroughly.

If preparing agar plates, dispense the medium into sterile Petri dishes and allow them to

solidify.

Inoculate the prepared medium with the clinical or environmental sample.

Incubate the cultures under the appropriate conditions for Mycoplasma growth (typically 35-

37°C in a humidified atmosphere with 5-10% CO2).

Examine the cultures for the characteristic "fried-egg" colonies on agar plates or color

change in broth media over a period of several days to weeks.
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Selective Isolation of Mycoplasma
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Workflow for the selective isolation of Mycoplasma.

Protocol 3: Selective Isolation of Campylobacter
Species
Several selective media for Campylobacter incorporate antibiotics to suppress the growth of

fecal flora. While not always a primary selective agent, Tylosin can be used in some

formulations.
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Materials:

Campylobacter agar base (e.g., Blood-free selective agar base)

Selective supplement containing other antibiotics (e.g., Cefoperazone, Vancomycin,

Amphotericin B)

Sterile Tylosin stock solution (e.g., 10 mg/mL)

Sterile laked horse blood (if required by the base medium)

Sterile culture plates

Procedure:

Prepare the Campylobacter agar base according to the manufacturer's instructions.

Autoclave the medium and cool it to 45-50°C.

Aseptically rehydrate the selective supplement as per the manufacturer's instructions and

add it to the molten agar.

Add the sterile Tylosin stock solution to achieve the desired final concentration (e.g., 5

µg/mL).

If required, add sterile laked horse blood.

Mix well and pour into sterile Petri dishes.

Allow the plates to solidify and dry before use.

Inoculate the plates with the fecal or food sample.

Incubate the plates in a microaerophilic atmosphere (e.g., 5% O2, 10% CO2, 85% N2) at

42°C for 48-72 hours.

Examine the plates for characteristic Campylobacter colonies (e.g., gray, flat, and irregular).
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Selective Isolation of Campylobacter
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Workflow for the selective isolation of Campylobacter.

Protocol 4: Selective Isolation of Brachyspira Species
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Tylosin is often included in selective media for the isolation of Brachyspira species from clinical

samples, although resistance is widespread in some species like B. hyodysenteriae.

Materials:

Trypticase Soy Agar (TSA)

5% defibrinated sheep blood

Selective antibiotics: Spectinomycin, Vancomycin, Rifampicin, Colistin

Sterile Tylosin stock solution (e.g., 10 mg/mL)

Sterile culture plates

Procedure:

Prepare TSA according to the manufacturer's instructions.

Autoclave the medium and cool it to 45-50°C.

Aseptically add 5% sterile defibrinated sheep blood.

Add the other selective antibiotics to their recommended final concentrations (e.g.,

Spectinomycin 200 µg/mL, Vancomycin 50 µg/mL, Rifampicin 12.5 µg/mL, Colistin 12.5

µg/mL).

Add the sterile Tylosin stock solution to achieve the desired final concentration (e.g., 25

µg/mL). Note that the optimal concentration may vary depending on the target Brachyspira

species and the expected resistance profile of background flora.

Mix well and pour into sterile Petri dishes.

Allow the plates to solidify. It is recommended to pre-reduce the plates in an anaerobic

environment for 24 hours before use.

Inoculate the plates with fecal or tissue samples.
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Incubate the plates under anaerobic conditions at 37-42°C for 5-7 days.

Examine the plates for a thin film of growth or zones of hemolysis characteristic of

Brachyspira.

Selective Isolation of Brachyspira

Prepare TSA with Blood

Cool to 45-50°C

Add Selective Antibiotics & Tylosin

Pour and Pre-reduce Plates

Inoculate Sample

Incubate Anaerobically

Examine for Growth
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Workflow for the selective isolation of Brachyspira.

Signaling Pathways and Logical Relationships
The primary mechanism of action of Tylosin is the inhibition of protein synthesis, a

fundamental cellular process. A diagram illustrating this is provided below.

Tylosin Mechanism of Action

Tylosin

50S Ribosomal Subunit

binds to

Protein Synthesis

inhibits

Bacterial Growth
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Click to download full resolution via product page

Mechanism of action of Tylosin.

Conclusion
Tylosin is a versatile and effective selective agent in microbiology research. Its broad activity

against Gram-positive bacteria makes it invaluable for the isolation of fastidious and slow-

growing organisms from complex samples. The protocols provided herein offer a starting point

for researchers to utilize Tylosin in their work. It is important to note that optimal concentrations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b1662201?utm_src=pdf-body
https://www.benchchem.com/product/b1662201?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662201?utm_src=pdf-body
https://www.benchchem.com/product/b1662201?utm_src=pdf-body
https://www.benchchem.com/product/b1662201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


and incubation conditions may vary depending on the specific application and the

microorganisms being targeted. Therefore, empirical optimization is often necessary to achieve

the best results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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